4,5-Dimethylbenzo[d]thiazol-2(3H)-one

• CAS No.: 1188226-49-4
• Molecular Formula: C9H9NOS
• Molecular Weight: 179.24 g/mol
• IUPAC Name: 4,5-dimethyl-3H-1,3-benzothiazol-2-one
• InChI: InChI=1S/C9H9NOS/c1-5-3-4-7-8(6(5)2)10-9(11)12-7/h3-4H,1-2H3,(H,10,11)
• InChI Key: REGJNZSVGLBSFC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=C(C=C1)SC(=O)N2)C

Description

4,5-Dimethylbenzo[d]thiazol-2(3H)-one is a chemical compound belonging to the benzothiazole family. Benzothiazoles are heterocyclic compounds containing both sulfur and nitrogen atoms in their structure. This particular compound is characterized by the presence of two methyl groups attached to the benzene ring, which can influence its chemical properties and reactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4,5-Dimethylbenzo[d]thiazol-2(3H)-one typically involves the reaction of 3,4-dimethylaniline with potassium thiocyanate and bromine. This reaction produces 5,6-dimethylbenzo[d]thiazol-2-amine, which is then acetylated with chloroacetyl chloride to yield the final product .

Industrial Production Methods

Industrial production methods for this compound are not widely documented. the general approach involves similar synthetic routes as described above, with optimization for large-scale production, including the use of appropriate solvents, catalysts, and reaction conditions to maximize yield and purity.

Chemical Reactions Analysis

Types of Reactions

4,5-Dimethylbenzo[d]thiazol-2(3H)-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the compound to its corresponding amine or other reduced forms.

Substitution: Electrophilic and nucleophilic substitution reactions can occur at the benzene ring or the thiazole moiety.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and peracids.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.

Substitution: Reagents like halogens, alkyl halides, and nucleophiles (e.g., amines, thiols) are commonly employed.

Major Products

Oxidation: Sulfoxides and sulfones.

Reduction: Amines and other reduced derivatives.

Substitution: Various substituted benzothiazole derivatives.

Scientific Research Applications

4,5-Dimethylbenzo[d]thiazol-2(3H)-one has several scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules and materials.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential use in drug development, particularly for its antidepressant-like activities.

Industry: Utilized in the development of organic semiconductors and other advanced materials.

Mechanism of Action

The mechanism of action of 4,5-Dimethylbenzo[d]thiazol-2(3H)-one varies depending on its application. In biological systems, it may interact with specific molecular targets, such as enzymes or receptors, to exert its effects. For example, its antimicrobial activity may involve disrupting bacterial cell membranes or inhibiting essential enzymes . In the context of organic electronics, its rigid planar structure and electron-deficient nature enable efficient intermolecular interactions, making it suitable for use in semiconductors .

Comparison with Similar Compounds

Similar Compounds

5,6-Dimethylbenzo[d]thiazol-2-amine: A precursor in the synthesis of 4,5-Dimethylbenzo[d]thiazol-2(3H)-one.

Benzothiazole: The parent compound, which lacks the methyl groups and has different chemical properties.

Thiazole Derivatives: Compounds containing the thiazole moiety, which may have similar or distinct properties depending on their specific substituents.

Uniqueness

This compound is unique due to the presence of two methyl groups on the benzene ring, which can influence its reactivity and interactions with other molecules. This structural feature may enhance its biological activity and suitability for specific applications in materials science and drug development.